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Compound of Interest

Compound Name:
2,4-Dichloro-1-

(dichloromethyl)benzene

Cat. No.: B085721 Get Quote

An In-depth Examination of CAS Number 134-25-8 for Researchers and Drug Development

Professionals

Introduction
α,α,2,4-Tetrachlorotoluene, with the CAS number 134-25-8, is a chlorinated aromatic

hydrocarbon of significant interest in synthetic chemistry. Characterized by a toluene backbone

with chlorine atoms substituting at the α (methyl), 2, and 4 positions, this compound serves as

a pivotal intermediate in the manufacturing of various agrochemicals and pharmaceuticals. Its

chemical reactivity, driven by the dichloromethyl group and the substituted benzene ring,

makes it a versatile building block. However, its chlorinated nature also raises important

considerations regarding its toxicological and ecotoxicological profile. This technical guide

provides a comprehensive overview of α,α,2,4-tetrachlorotoluene, encompassing its chemical

and physical properties, synthesis and reactivity, toxicological assessment, environmental fate,

and analytical methodologies, tailored for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
α,α,2,4-Tetrachlorotoluene, also known by synonyms such as 2,4-Dichlorobenzal chloride and

2,4-dichloro-1-(dichloromethyl)benzene, is a compound with the molecular formula C₇H₄Cl₄

and a molecular weight of approximately 229.92 g/mol .[1][2] Under standard conditions, it
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typically appears as a colorless to pale yellow liquid with a distinct odor.[3] Its physical and

chemical properties are summarized in the table below.

Property Value Reference(s)

Molecular Formula C₇H₄Cl₄ [1]

Molecular Weight 229.92 g/mol [1][2]

CAS Number 134-25-8 [1]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 110-115 °C @ 1 Torr [4]

Density ~1.501 g/cm³ (Predicted) [4]

Solubility
Insoluble in water; soluble in

organic solvents
[3]

Vapor Pressure 0.00932 mmHg at 25°C [4]

LogP 4.46960 [4]

The presence of four chlorine atoms significantly influences the compound's properties,

contributing to its high molecular weight, density, and lipophilicity, as indicated by its LogP

value.[3][4] This lipophilicity suggests a potential for bioaccumulation in organisms.[3]

Synthesis and Reactivity
The primary industrial synthesis of α,α,2,4-tetrachlorotoluene involves the free-radical

chlorination of 2,4-dichlorotoluene.[5] This reaction is typically carried out under light-initiated

conditions, where chlorine gas is introduced to 2,4-dichlorotoluene. The reaction proceeds via a

free-radical chain mechanism, with substitution occurring on the methyl group. The extent of

chlorination can be controlled to favor the formation of the dichloromethyl derivative, though by-

products such as 2,4-dichlorobenzyl chloride (monochloro derivative) and 2,4-

dichlorobenzotrichloride (trichloro derivative) are also formed.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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